Cas no 89604-92-2 (2-Mercaptobenzothiazolyl-(Z)-(2-aminothiazol-4-yl)-2-(tert-butoxycarbonyl)isopropoxyiminoacetate)

2-Mercaptobenzothiazolyl-(Z)-(2-aminothiazol-4-yl)-2-(tert-butoxycarbonyl)isopropoxyiminoacetate Properties

Names and Identifiers

• 2-Mercaptobenzothiazolyl-(Z)-(2-aminothiazol-4-yl)-2-(tert-butoxycarbonyl) isopropoxyiminoacetate
• S-2-Benzothiazolyl ( Z )-2-(2-aminothiazol-4-yl)-2-(1-t-butoxycarbonyl-1-methyl)ethoxyiminothioacetate
• Propanoic acid (Z)-2-[[[1-(2-amino-4-thiazolyl)-2-(2-benzothiazolylthio)-2-oxoethylidene]amino]oxy]-2-methyl-1,1-dimethylethyl ester
• S-2-benzothiazoyl-(Z)-2-(1-ter-butoxycanbonyl-1-methylethoxyimino)-4-thiazoleacetate
• 2-Mercaptobenzothiazolyl-(Z)-(2-aminothiazol-4-yl)-2-(tert-butoxycarbonyl)isopropoxyiminoacetate
• (Z)-tert-Butyl 2-(((1-(2-aminothiazol-4-yl)-2-(benzo[d]thiazol-2-ylthio)-2-oxoethylidene)amino)oxy)-2-methylpropanoate
• 2-Mercaptobenzothiaz
• 2-Mercaptobenzothiazolyl-(Z)-(2-aminothiazol-4-yl)-2-(tert-butoxycarbonyl) isopropoxyiminoacet...
• BENZOTHIAZOL-2-YL-(Z)-2-(TERT-BUTOXYCARBONYLPROP-2-OXYIMINO)- (2-AMINOTHIAZOL-4-YL) THIOACETATE (BPTA)
• TAEM
• 2-Mercaptobenzothiazolyl-(Z)-(2-aminothiazol-4-yl)-2-(tertbutoxycarbonyl) isopropoxyiminoacetate
• BPTA
• ceftazidime intermediate
• (E)-tert-butyl 2-(1-(2-aminothiazol-4-yl)-2-(benzo[d]thiazol-2-ylthio)-2-oxoethylideneaminooxy)-2-methylpropanoate
• C20H22N4O4S3
• benzothiazol-2-yl-(z)-2-(tert-butoxycarbonylprop-2-oxyimino)-2-(2-aminothiazol-4-yl)thi-oacetate
• Ceftazidime Related Compound 1
• Propanoic acid (Z)-2-[[[1-(2-amino-4-thiazolyl)-2-(2-benz
• Tert-butyl 2-[(Z)-[1-(2-amino-1,3-thiazol-4-yl)-2-(1,3-benzothiazol-2-ylsulfanyl)-2-oxoethylidene]am
• Tert-butyl 2-[(Z)-[1-(2-amino-1,3-thiazol-4-yl)-2-(1,3-benzothiazol-2-ylsulfanyl)-2-oxoethylidene]amino]oxy-2-methylpropanoate
• 1,1-Dimethylethyl 2-[[(Z)-[1-(2-amino-4-thiazolyl)-2-(2-benzothiazolylthio)-2-oxoethylidene]amino]oxy]-2-methylpropanoate (ACI)
• Propanoic acid, 2-[[[1-(2-amino-4-thiazolyl)-2-(2-benzothiazolylthio)-2-oxoethylidene]amino]oxy]-2-methyl-, 1,1-dimethylethyl ester, (Z)- (ZCI)
• TERT-BUTYL 2-{[(Z)-[1-(2-AMINO-1,3-THIAZOL-4-YL)-2-(1,3-BENZOTHIAZOL-2-YLSULFANYL)-2-OXOETHYLIDENE]AMINO]OXY}-2-METHYLPROPANOATE
• 89604-92-2
• tert-butyl 2-[(E)-[1-(2-amino-1,3-thiazol-4-yl)-2-(1,3-benzothiazol-2-ylsulfanyl)-2-oxoethylidene]amino]oxy-2-methylpropanoate
• SCHEMBL18207742
• tert-butyl (Z)-2-(((1-(2-aminothiazol-4-yl)-2-(benzo[d]thiazol-2-ylthio)-2-oxoethylidene)amino)oxy)-2-methylpropanoate
• AKOS015899231
• DS-15265
• tert-Butyl (Z)-2-[[[1-(2-Amino-4-thiazolyl)-2-[benzo[d]thiazol-2-ylthio]-2-oxoethylidene]amino]oxy]-2-methylpropionate
• (Z)-tert-Butyl2-(((1-(2-aminothiazol-4-yl)-2-(benzo[d]thiazol-2-ylthio)-2-oxoethylidene)amino)oxy)-2-methylpropanoate
• 158183-05-2
• 1,1-Dimethylethyl 2-[[(Z)-[1-(2-amino-4-thiazolyl)-2-(2-benzothiazolylthio)-2-oxoethylidene]amino]oxy]-2-methylpropanoate
• DTXSID301104852
• RCZJVHXVCSKDKB-OYKKKHCWSA-N
• +Expand

• MDL： MFCD00071548
• InChIKey： RCZJVHXVCSKDKB-OYKKKHCWSA-N
• Inchi： 1S/C20H22N4O4S3/c1-19(2,3)27-16(26)20(4,5)28-24-14(12-10-29-17(21)22-12)15(25)31-18-23-11-8-6-7-9-13(11)30-18/h6-10H,1-5H3,(H2,21,22)/b24-14-
• SMILES： C(/C1=CSC(N)=N1)(=N\OC(C)(C)C(=O)OC(C)(C)C)\C(=O)SC1SC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 478.08000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 9
• Monoisotopic Mass: 478.08
• Heavy Atom Count: 31
• Complexity: 713
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 199

Experimental Properties

• LogP: 5.07610
• PSA: 198.54000
• Refractive Index: 1.671
• Boiling Point: 621.6°C at 760 mmHg
• Melting Point: 138-140 ºC
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 329.7±33.2 °C
• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3